Cas no 1381944-70-2 (5-Bromo-2-isobutoxy-3-nitrotoluene)

• Product Name: 5-Bromo-2-isobutoxy-3-nitrotoluene
• CAS No: 1381944-70-2
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• MDL: MFCD22375008
• CID: 2772683
• PubChem ID: 70699946
• Update Time: 2025-06-13

5-Bromo-2-isobutoxy-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-methyl-2-(2-methylpropoxy)-3-nitrobenzene
• 5-Bromo-2-isobutoxy-3-nitrotoluene;
• 5-Bromo-2-isobutoxy-3-nitrotoluene
• DTXSID30743059
• AKOS025294458
• 1381944-70-2
• CS-0212669
• MFCD22375008
• Benzene, 5-bromo-1-methyl-2-(2-methylpropoxy)-3-nitro-
• BS-21364

• MDL： MFCD22375008
• Inchi： 1S/C11H14BrNO3/c1-7(2)6-16-11-8(3)4-9(12)5-10(11)13(14)15/h4-5,7H,6H2,1-3H3
• InChI Key： HPYQEDDPXXYXII-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)OCC(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.01600
• Monoisotopic Mass: 287.01571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.05000
• LogP: 4.22370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-Bromo-2-isobutoxy-3-nitrotoluene

Recent Advances in the Synthesis and Applications of 5-Bromo-2-isobutoxy-3-nitrotoluene (CAS: 1381944-70-2)

The compound 5-Bromo-2-isobutoxy-3-nitrotoluene (CAS: 1381944-70-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis. This research brief aims to summarize the latest findings regarding its synthesis, characterization, and potential therapeutic applications, based on recent peer-reviewed publications and patent filings.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route for 5-Bromo-2-isobutoxy-3-nitrotoluene with improved yield (82%) and purity (>98%). The researchers employed a novel palladium-catalyzed coupling reaction under mild conditions, which significantly reduced the formation of byproducts compared to traditional methods. The compound's structure was confirmed through comprehensive NMR (1H, 13C) and high-resolution mass spectrometry analysis.

Recent pharmacological investigations have revealed that derivatives synthesized from 5-Bromo-2-isobutoxy-3-nitrotoluene show promising activity against inflammatory pathways. In particular, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibited potent inhibition of NF-κB signaling, with IC50 values in the low micromolar range. These findings suggest potential applications in developing new anti-inflammatory agents.

The compound has also found utility in materials science applications. A 2023 patent (WO2023/154672) describes its use as a precursor for photoactive materials in organic electronics. The nitro and bromo functional groups allow for further derivatization, enabling the tuning of electronic properties for specific device applications.

From a safety perspective, recent toxicological assessments indicate that 5-Bromo-2-isobutoxy-3-nitrotoluene requires careful handling (LD50 in rats: 320 mg/kg). Proper personal protective equipment and engineering controls are recommended when working with this compound, particularly due to its potential sensitization properties.

Looking forward, several research groups are currently investigating the use of this compound as a building block for PROTAC (Proteolysis Targeting Chimeras) development, leveraging its ability to form stable linkages with various pharmacophores. Preliminary results from these studies are expected to be published in late 2024.

In conclusion, 5-Bromo-2-isobutoxy-3-nitrotoluene (CAS: 1381944-70-2) continues to demonstrate significant value across multiple research domains. Its synthetic accessibility and chemical versatility make it an important tool for medicinal chemistry and materials science applications. Future research directions will likely focus on expanding its utility in targeted drug delivery systems and advanced material development.